![molecular formula C17H14N4O5S2 B2416368 (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide CAS No. 887199-62-4](/img/structure/B2416368.png)
(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide
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Description
(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide is a useful research compound. Its molecular formula is C17H14N4O5S2 and its molecular weight is 418.44. The purity is usually 95%.
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Scientific Research Applications
Analytical Applications in Pharmaceutical Studies
A study focused on the degradation processes of nitisinone, a triketone herbicide, and its by-products, using liquid chromatography coupled with mass spectrometry (LC-MS/MS). This research was instrumental in identifying the stability of nitisinone under various experimental conditions, such as pH, temperature, and exposure to ultraviolet radiation. It was discovered that nitisinone's stability increases with a higher pH level. This study provided critical insights into the properties of nitisinone, contributing to a better understanding of its potential risks and benefits in medical applications (Barchańska et al., 2019).
Role in Treatment and Management of Various Diseases
Nitazoxanide (NTZ), an orally active drug, has been extensively utilized for various infectious conditions and diseases. Chemically, it's a nitrothiazole compound, and clinical trials have demonstrated its efficacy in treating a range of conditions, including hepatitis B, hepatitis C, and symptoms of coronavirus infection. The drug's activity is attributed to its interference with pyruvate-ferredoxin oxidoreductase (PFOR), an enzyme involved in anaerobic energy metabolism. The study highlighted the importance of NTZ and its efficiency against various bacterial and viral infectious diseases, underscoring the versatile applications of nitrothiazole compounds like (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide (Bharti et al., 2021).
Sulfonamides in Pharmacology
The sulfonamide moiety is integral to various clinically used drugs, including diuretics, carbonic anhydrase inhibitors, antiepileptics, and COX2 inhibitors. The study reviewed the scientific and patent literature on these compounds, emphasizing their broad range of applications. Novel drugs with sulfonamide components, such as apricoxib and pazopanib, show significant antitumor activity, indicating the importance of sulfonamides in developing selective drugs for glaucoma, cancer, and other diseases. This review underscores the continuous need for novel sulfonamides and their potential to be present in future drugs, reflecting the relevance of compounds like this compound in drug discovery (Carta et al., 2012).
Properties
IUPAC Name |
3-nitro-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O5S2/c1-2-8-20-14-7-6-13(28(18,25)26)10-15(14)27-17(20)19-16(22)11-4-3-5-12(9-11)21(23)24/h2-7,9-10H,1,8H2,(H2,18,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDWWFWVKQYXFBV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.